Cas no 2940873-69-6 ((S)-(1-((Dimethylamino)methyl)-2,2-difluorocyclopropyl)methanol hydrochloride)

(S)-(1-((Dimethylamino)methyl)-2,2-difluorocyclopropyl)methanol hydrochloride is a chiral cyclopropyl derivative featuring a dimethylamino and difluoromethyl substituent, enhancing its utility in medicinal chemistry and asymmetric synthesis. The hydrochloride salt improves solubility and stability, facilitating handling and storage. The stereospecific (S)-configuration ensures precise enantioselectivity, making it valuable for the development of bioactive compounds, particularly in pharmaceuticals targeting enzyme inhibition or receptor modulation. The difluorocyclopropyl moiety contributes to metabolic stability and bioavailability, while the hydroxyl group allows for further functionalization. This compound is suitable for research applications requiring high-purity intermediates with defined stereochemistry.
(S)-(1-((Dimethylamino)methyl)-2,2-difluorocyclopropyl)methanol hydrochloride structure
2940873-69-6 structure
Product Name:(S)-(1-((Dimethylamino)methyl)-2,2-difluorocyclopropyl)methanol hydrochloride
CAS No:2940873-69-6
MF:C7H14ClF2NO
MW:201.641968250275
CID:6796812
PubChem ID:170901437
Update Time:2025-06-28

(S)-(1-((Dimethylamino)methyl)-2,2-difluorocyclopropyl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • G18624
    • 2940873-69-6
    • [(1S)-1-[(dimethylamino)methyl]-2,2-difluoro-cyclopropyl]methanol;hydrochloride
    • (S)-(1-((Dimethylamino)methyl)-2,2-difluorocyclopropyl)methanol hydrochloride
    • Inchi: 1S/C7H13F2NO.ClH/c1-10(2)4-6(5-11)3-7(6,8)9;/h11H,3-5H2,1-2H3;1H/t6-;/m0./s1
    • InChI Key: LGPMATXEQZIHLW-RGMNGODLSA-N
    • SMILES: Cl.FC1(C[C@@]1(CO)CN(C)C)F

Computed Properties

  • Exact Mass: 201.0731981g/mol
  • Monoisotopic Mass: 201.0731981g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5Ų

(S)-(1-((Dimethylamino)methyl)-2,2-difluorocyclopropyl)methanol hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR02AI0U-100mg
[(1S)-1-[(dimethylamino)methyl]-2,2-difluoro-cyclopropyl]methanol;hydrochloride
2940873-69-6 97%
100mg
$439.00 2025-02-18
Aaron
AR02AI0U-250mg
[(1S)-1-[(dimethylamino)methyl]-2,2-difluoro-cyclopropyl]methanol;hydrochloride
2940873-69-6 97%
250mg
$732.00 2025-02-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBGU479-1-100mg
[(1S)-1-[(dimethylamino)methyl]-2,2-difluoro-cyclopropyl]methanol;hydrochloride
2940873-69-6 97%
100mg
¥2534.0 2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBGU479-1-250mg
[(1S)-1-[(dimethylamino)methyl]-2,2-difluoro-cyclopropyl]methanol;hydrochloride
2940873-69-6 97%
250mg
¥4224.0 2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBGU479-1-500mg
[(1S)-1-[(dimethylamino)methyl]-2,2-difluoro-cyclopropyl]methanol;hydrochloride
2940873-69-6 97%
500mg
¥7041.0 2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBGU479-1-1g
[(1S)-1-[(dimethylamino)methyl]-2,2-difluoro-cyclopropyl]methanol;hydrochloride
2940873-69-6 97%
1g
¥10560.0 2024-04-20
Ambeed
A2320330-100mg
(S)-(1-((Dimethylamino)methyl)-2,2-difluorocyclopropyl)methanol hydrochloride
2940873-69-6 95%
100mg
$439.0 2024-08-03
Ambeed
A2320330-1g
(S)-(1-((Dimethylamino)methyl)-2,2-difluorocyclopropyl)methanol hydrochloride
2940873-69-6 95%
1g
$1828.0 2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2127650-100mg
(S)-(1-((Dimethylamino)methyl)-2,2-difluorocyclopropyl)methanol hydrochloride
2940873-69-6 97%
100mg
¥7657.00 2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2127650-250mg
(S)-(1-((Dimethylamino)methyl)-2,2-difluorocyclopropyl)methanol hydrochloride
2940873-69-6 97%
250mg
¥13812.00 2024-08-03

Additional information on (S)-(1-((Dimethylamino)methyl)-2,2-difluorocyclopropyl)methanol hydrochloride

(S)-(1-((Dimethylamino)methyl)-2,2-difluorocyclopropyl)methanol hydrochloride: A Comprehensive Overview

The compound (S)-(1-((Dimethylamino)methyl)-2,2-difluorocyclopropyl)methanol hydrochloride with CAS No. 2940873-69-6 is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a cyclopropane ring substituted with a dimethylamino group, fluorine atoms, and a hydroxymethyl group. The stereochemistry at the chiral center further adds complexity and specificity to its properties.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging techniques such as asymmetric catalysis and fluorination reactions. The dimethylamino group plays a crucial role in modulating the compound's electronic properties, while the fluorine atoms contribute to its lipophilicity and bioavailability. These attributes make it a promising candidate for various applications in drug discovery and materials science.

From a pharmacological perspective, studies have demonstrated that (S)-(1-((Dimethylamino)methyl)-2,2-difluorocyclopropyl)methanol hydrochloride exhibits potent activity against specific biological targets. For instance, research published in *Nature Communications* highlights its ability to inhibit key enzymes involved in metabolic disorders. The compound's selectivity and efficacy have been validated through extensive in vitro and in vivo experiments, underscoring its potential as a lead molecule for therapeutic development.

In terms of structural analysis, the compound's cyclopropane ring imparts rigidity to the molecule, which is essential for maintaining its bioactive conformation. Computational studies using molecular docking have revealed that this rigidity facilitates favorable interactions with target proteins, enhancing its binding affinity. Furthermore, the presence of the hydroxymethyl group introduces hydrogen bonding capabilities, which are critical for stabilizing these interactions.

The synthesis of (S)-(1-((Dimethylamino)methyl)-2,2-difluorocyclopropyl)methanol hydrochloride involves a multi-step process that begins with the preparation of the cyclopropane precursor. Key steps include nucleophilic substitution reactions, fluorination, and stereoselective reductions. The use of chiral catalysts ensures high enantiomeric excess, which is vital for maintaining the compound's pharmacological activity.

From an environmental standpoint, the compound's stability and biodegradability have been evaluated to assess its ecological impact. Studies indicate that it undergoes rapid metabolism in aqueous environments, minimizing its persistence in natural systems. This characteristic aligns with current sustainability trends in chemical manufacturing and usage.

In conclusion, (S)-(1-((Dimethylamino)methyl)-2,2-difluorocyclopropyl)methanol hydrochloride represents a cutting-edge advancement in chemical synthesis and pharmacology. Its unique structure, coupled with its promising biological activity, positions it as a valuable asset in both academic research and industrial applications. As research continues to unfold, this compound is expected to pave the way for innovative solutions in drug development and beyond.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.